5-(((3-fluoro-4-methylphenyl)amino)methylene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione

• IUPAC Name: 5-[(3-fluoro-4-methylphenyl)iminomethyl]-6-hydroxy-2-sulfanylidene-1H-pyrimidin-4-one
• InChI: InChI=1S/C12H10FN3O2S/c1-6-2-3-7(4-9(6)13)14-5-8-10(17)15-12(19)16-11(8)18/h2-5H,1H3,(H3,15,16,17,18,19)
• InChI Key: MLFGIDJTXSHHBG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N=CC2=C(NC(=S)NC2=O)O)F
• Molecular Formula: C12H10FN3O2S
• Molecular Weight: 279.29 g/mol

Description

5-(((3-fluoro-4-methylphenyl)amino)methylene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione is a useful research compound. Its molecular formula is C12H10FN3O2S and its molecular weight is 279.29. The purity is usually 95%.
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Scientific Research Applications

Chemosensors and Fluorescent Probes

The study by Singh et al. (2013) discusses the synthesis and characterization of a Schiff base fluorescent sensor for selective determination of Al3+ ions in both acetonitrile and aqueous solutions. This sensor showed enhanced fluorescence in the presence of Al3+, with no appreciable change in fluorescence intensity for other cations, indicating its potential application in selective ion detection and environmental monitoring Singh et al., 2013.

Synthesis and Characterization of Novel Compounds

Asiri and Khan (2010) reported on the synthesis of a compound through the condensation of 1,3-diethyl-2-thiobarbituric acid and 3,5-dimethyl-1-phenylpyrazole-4-carbaldehyde in ethanol. The study highlights the structural confirmation of the new compound via various spectral analyses, showcasing the approach to synthesizing and characterizing novel chemical entities Asiri & Khan, 2010.

Antibacterial Applications

The research by More et al. (2013) involves the synthesis of substituted thienopyrimidines with a focus on their antibacterial evaluation. This work underscores the potential of thienopyrimidines in developing new antibacterial agents, contributing to the ongoing search for novel antimicrobial compounds More et al., 2013.

Green Chemistry in Synthesis

Dhorajiya and Dholakiya (2013) described a green chemistry approach for synthesizing 5-[(arylamino)methylide]-2-thioxodihydropyrimidine-4,6-(1H,5H)-dione derivatives in water. This method emphasizes the importance of solvent-free synthesis in reducing environmental impact and enhancing reaction efficiency Dhorajiya & Dholakiya, 2013.